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Compound Focus: Mouse TREM-1 SCHOOL peptide, control
Cat. No.: S12855260

Peptide Comparison Summary

The table below summarizes the key characteristics and experimental data for the active and control TREM-

1 peptides.
Feature Active TREM-1 SCHOOL Control Peptide
Peptide (GLLSKSLVF) (GLLSGSLVF)
Sequence GLLSKSLVF [1] GLLSGSLVF [1]
Key Residue Lysine (K) at position 4 [1] Glycine (G) at position 4 [1]
Molecular Formula Information missing from C42H69N9012 [1]
search results
Molecular Weight Information missing from 892.0 g/mol [1]
search results
Molecular Design Designed to disrupt TREM- Substitution nullifies biological
1/DAP12 interaction [1] activity; inert control [1]
TREM-1 Binding Binds TREM-1 transmembrane  No significant binding [1]
domain [1]
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Feature

In Vitro Effect on Cytokines
(LPS-stimulated macrophages)

In Vivo Effect (Murine LPS-
induced sepsis)

In Vivo Effect (NSCLC xenograft
models)

Synthesis & Purity

Active TREM-1 SCHOOL
Peptide (GLLSKSLVF)

>70% suppression of TNF-q,
IL-1p3, and IL-6 [1]

40-60% prolonged survival [1]

~50% reduction in tumor

growth [1]

Solid-phase peptide synthesis
(SPPS), >95% purity [1]

Control Peptide

(GLLSGSLVF)

No significant inhibition [1]

No therapeutic benefit [1]

No antitumor activity [1]

Solid-phase peptide synthesis
(SPPS), >95% purity [1]

Detailed Experimental Data and Protocols

The validation of these peptides involves several standard biological assays. Here are the detailed

methodologies for the key experiments cited in the table above.

 In Vitro Validation (Cytokine Suppression Assay)

o Cell Culture: Use murine macrophage cell lines (e.g., RAW 264.7) or primary Bone Marrow-
Derived Macrophages (BMDMs). Culture cells in Dulbecco's Modified Eagle Medium (DMEM)
supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin [2].

o Treatment: Pre-treat macrophages with the active peptide (GLLSKSLVF) or control peptide
(GLLSGSLVF) for 1-2 hours. Then, stimulate the cells with Lipopolysaccharide (LPS) (e.g., 100
ng/mL) for 6-24 hours to induce inflammation [1].

o Measurement: Collect the cell culture supernatant. Quantify the concentrations of pro-
inflammatory cytokines (TNF-aq, IL-1[3, IL-6) using Enzyme-Linked Immunosorbent Assay
(ELISA) kits specific for these mouse cytokines [1].

¢ In Vivo Sepsis Model

o Animal Model: Use wild-type mice (e.g., C57BL/6). Induce septic shock by a single
intraperitoneal injection of a high dose of LPS (e.g., 10-20 mg/kg) [1].

o Treatment: Administer the active or control peptide (e.g., via intraperitoneal injection) shortly
before or after the LPS challenge. A vehicle-only group should be included as a negative
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control.

o Outcome Measurement: Monitor survival of the mice every 6-12 hours for 3-5 days. For
cytokine profiling, collect blood plasma at a specific time point (e.g., 90 minutes post-LPS
challenge) and analyze TNF-a and IL-6 levels by ELISA [1].

e In Vivo Cancer Xenograft Model

o Tumor Implantation: Subcutaneously implant human non-small cell lung cancer (NSCLC) cells
into immunodeficient mice (e.g., NSG mice) [1].

o Treatment: Once tumors are established, administer the active or control peptide. To achieve
macrophage-targeted delivery, the peptide can be encapsulated in liposomes or conjugated to
antibodies that specifically target macrophage surface markers.

o Outcome Measurement: Monitor tumor volume regularly using calipers. At the endpoint,
harvest tumors and weigh them to determine the final tumor mass [1].

e Binding Affinity Assay (Surface Plasmon Resonance - SPR)

o Setup: Immobilize a synthetic peptide corresponding to the transmembrane domain of TREM-1
or the full-length TREM-1 protein on a SPR sensor chip.

o Kinetics: Flow the active and control peptides at various concentrations over the chip surface.

o Analysis: Measure the association and dissociation rates to determine the binding affinity (KD).
The control peptide is expected to show no significant binding response [1].

Experimental Workflow Diagram

The diagram below visualizes the parallel paths for testing the active and control peptides, from synthesis to

final experimental readouts.

Mechanism of Action and Signaling Pathway

The SCHOOL model is central to the design of these peptides. The following diagram illustrates how the
active peptide specifically inhibits TREM-1 signaling, while the control peptide does not.

Key Validation Insights
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The experimental data consistently demonstrates that the single amino acid substitution (K — G) completely
abolishes the biological activity of the peptide, making GLLSGSLVF a rigorous negative control [1]. This
validation across multiple, independent assay systems (binding, cell-based, and in vivo disease models) is
crucial for attributing any observed therapeutic effects specifically to TREM-1 inhibition by the active
SCHOOL peptide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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